Cas no 729-04-4 (Benzenamine, 2-methoxy-N-(4-nitrophenyl)-)

Benzenamine, 2-methoxy-N-(4-nitrophenyl)- structure
729-04-4 structure
Product name:Benzenamine, 2-methoxy-N-(4-nitrophenyl)-
CAS No:729-04-4
MF:C13H12N2O3
MW:244.245983123779
CID:1757862
PubChem ID:4763829

Benzenamine, 2-methoxy-N-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2-methoxy-N-(4-nitrophenyl)-
    • N-(2-methoxyphenyl)-4-nitroaniline
    • 2-methoxy-N-(4-nitrophenyl)aniline
    • 729-04-4
    • SCHEMBL3397565
    • AKOS000286131
    • Inchi: InChI=1S/C13H12N2O3/c1-18-13-5-3-2-4-12(13)14-10-6-8-11(9-7-10)15(16)17/h2-9,14H,1H3
    • InChI Key: YXWSOPXCBPXQAY-UHFFFAOYSA-N
    • SMILES: COC1=CC=CC=C1NC2=CC=C(C=C2)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 244.08486
  • Monoisotopic Mass: 244.08479225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 67.1Ų

Experimental Properties

  • PSA: 64.4

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